Cas no 2229213-56-1 (2-bromo-1,3-thiazole-4-carboximidamide)

• Product Name: 2-bromo-1,3-thiazole-4-carboximidamide
• CAS No: 2229213-56-1
• MF: C₄H₄BrN₃S
• MW: 206.06365776062
• CID: 6369448
• PubChem ID: 165643997
• Update Time: 2025-10-29

2-bromo-1,3-thiazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1,3-thiazole-4-carboximidamide
• EN300-1926694
• 2229213-56-1

• Inchi： 1S/C4H4BrN3S/c5-4-8-2(1-9-4)3(6)7/h1H,(H3,6,7)
• InChI Key： MAFRVQPUITZUSY-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=N)N)=CS1

Computed Properties

• Exact Mass: 204.93093g/mol
• Monoisotopic Mass: 204.93093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91Ų

Additional information on 2-bromo-1,3-thiazole-4-carboximidamide

Introduction to 2-bromo-1,3-thiazole-4-carboximidamide (CAS No: 2229213-56-1)

2-bromo-1,3-thiazole-4-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No) 2229213-56-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and utility in drug design. The structural features of 2-bromo-1,3-thiazole-4-carboximidamide, particularly the presence of a bromine substituent and a carboximidamide functional group, make it a promising scaffold for further chemical modifications and biological evaluations.

The thiazole core is a sulfur-containing heterocycle that plays a crucial role in numerous natural products and bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors has made it a favorite among medicinal chemists. The introduction of a bromine atom at the 2-position of the thiazole ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. This versatility makes 2-bromo-1,3-thiazole-4-carboximidamide a valuable building block in the development of novel therapeutic agents.

The carboximidamide group at the 4-position of the thiazole ring adds another layer of complexity to the molecule. This functional group is known to participate in hydrogen bonding interactions, which can be critical for binding affinity and selectivity in drug design. Additionally, carboximidamides have been explored for their potential in modulating enzyme activity and receptor binding. The combination of these features in 2-bromo-1,3-thiazole-4-carboximidamide suggests that it may exhibit unique pharmacological properties.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Thiazole derivatives have been investigated for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. For instance, studies have shown that certain thiazole-based compounds can inhibit the activity of specific enzymes involved in cancer cell proliferation. The brominated derivative 2-bromo-1,3-thiazole-4-carboximidamide is expected to build upon these findings by offering new structural motifs for drug development.

In terms of synthetic chemistry, 2-bromo-1,3-thiazole-4-carboximidamide can be synthesized through multiple pathways. One common approach involves the bromination of a pre-existing thiazole derivative followed by carboxylation at the 4-position. Alternatively, direct functionalization strategies can be employed to introduce both the bromine and carboximidamide groups in a single step or sequence. The choice of synthetic route depends on factors such as yield, purity, and scalability.

The biological evaluation of 2-bromo-1,3-thiazole-4-carboximidamide has been a focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of target proteins involved in disease pathways. For example, preliminary studies suggest that this compound may interact with kinases and other enzymes relevant to cancer biology. Additionally, its ability to modulate immune responses has been explored in preclinical models.

The structural features of 2-bromo-1,3-thiazole-4-carboximidamide make it an attractive candidate for further derivatization. By introducing additional substituents or modifying existing functional groups, chemists can fine-tune its pharmacological properties. This approach allows for the exploration of structure-activity relationships (SAR), which are essential for optimizing drug candidates.

Computational methods have also been employed to study 2-bromo-1,3-thiazole-4-carboximidamide. Molecular docking simulations can predict how this compound might bind to biological targets at the atomic level. These predictions provide valuable insights into potential interactions and can guide experimental efforts. Additionally, quantum mechanical calculations have been used to understand the electronic structure and reactivity of the molecule.

The pharmaceutical industry has shown interest in thiazole derivatives due to their broad spectrum of biological activities. Companies are actively seeking novel compounds that can address unmet medical needs. 2-bromo-1,3-thiazole-4-carboximidamide represents one such compound with potential therapeutic applications. Its unique structural features and reported biological activity make it a compelling candidate for further investigation.

In conclusion,2-bromo-1,3-thiazole-4-carboximidamide (CAS No: 2229213-56-1) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its structural features and reported biological activity make it an attractive scaffold for drug development. Further studies are warranted to explore its full therapeutic potential and to optimize its pharmacological properties through rational design and synthesis.